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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of HDL376, a potent and direct inhibitor of

Scavenger Receptor Class B Type I (SR-BI). SR-BI is a key physiological receptor for high-

density lipoprotein (HDL) and plays a critical role in reverse cholesterol transport and various

signaling pathways. Understanding the interaction of HDL376 with SR-BI is crucial for research

into atherosclerosis, lipid metabolism, and related therapeutic areas.

Quantitative Data Summary
HDL376 has been characterized as a direct inhibitor of SR-BI-mediated lipid transport. The

following table summarizes the available quantitative data for HDL376's inhibitory activity.

Parameter Value Assay Conditions Reference

IC50 ~1 µM

Inhibition of SR-BI-

mediated lipid

transport in cells.

[1]

IC50 0.22 µM

Direct inhibition of SR-

BI-mediated lipid

transport in cells and

in liposomes

reconstituted with

purified SR-BI.

[2]
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Note: While HDL376 is known to inhibit cholesterol efflux, specific IC50 values for this activity

were not readily available in the reviewed literature.

Mechanism of Action and Signaling Pathway
SR-BI mediates the selective uptake of cholesteryl esters from HDL into cells. Beyond its role

in lipid transport, SR-BI also functions as a signaling receptor. The binding of HDL to SR-BI

initiates a signaling cascade that is dependent on the adaptor protein PDZK1, which binds to

the C-terminal domain of SR-BI. This interaction facilitates the activation of non-receptor

tyrosine kinase Src, followed by the activation of phosphatidylinositol 3-kinase (PI3K) and

protein kinase B (Akt). This pathway is implicated in various cellular processes, including cell

proliferation and migration. HDL376, by directly inhibiting SR-BI, is expected to attenuate these

downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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